Cas no 1806731-79-2 (Ethyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806731-79-2
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4814843
• Update Time: 2025-05-22

Ethyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H12F3NO4/c1-3-18-9(17)5-7-4-8(16)15-10(6(7)2)19-11(12,13)14/h4H,3,5H2,1-2H3,(H,15,16)
• InChI Key： JDJFYJVOOABFNF-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C(=CC(N1)=O)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 451
• XLogP3: 1.2
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate

Ethyl 6-Hydroxy-3-Methyl-2-(Trifluoromethoxy)Pyridine-4-Acetate: A Comprehensive Overview

Ethyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate, with the CAS number 1806731-79-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyridine ring substituted with hydroxyl, methyl, trifluoromethoxy, and acetate groups. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The pyridine ring is a fundamental component of this compound, providing a rigid framework for the substitution of various functional groups. The hydroxyl group at position 6 introduces hydrophilicity, while the methyl group at position 3 adds steric bulk and potential for further functionalization. The trifluoromethoxy group at position 2 is particularly notable due to its strong electron-withdrawing effect, which can influence the electronic properties of the molecule and enhance its reactivity in certain chemical reactions. The acetate group at position 4 introduces an ester functionality, which can be easily modified or cleaved to generate other derivatives.

Recent studies have highlighted the importance of such multifunctional compounds in medicinal chemistry. For instance, researchers have explored the potential of Ethyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate as a precursor for the synthesis of bioactive molecules. Its structural features make it an ideal candidate for exploring interactions with biological targets, such as enzymes or receptors, which could lead to the development of novel therapeutic agents.

The synthesis of Ethyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate involves a series of well-established organic reactions. These include nucleophilic substitutions, acetylations, and oxidations, each contributing to the precise placement of functional groups on the pyridine ring. The use of trifluoromethoxy groups has become increasingly popular in drug design due to their ability to modulate pharmacokinetic properties such as solubility and metabolic stability.

From an analytical perspective, this compound has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses confirm the molecular structure and provide insights into its stereochemistry and dynamic behavior. Such detailed characterization is essential for ensuring the quality and consistency of chemical compounds used in research and development.

In terms of applications, Ethyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate serves as a valuable intermediate in organic synthesis. Its versatility allows for further modifications to explore its potential in various chemical transformations. For example, hydrolysis of the acetate group can yield a carboxylic acid derivative, which may exhibit different reactivity compared to its ester counterpart.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the physical and chemical properties of this compound with high accuracy. Computational models can simulate its behavior under different conditions, aiding in the design of more efficient synthetic routes and optimization of its properties for specific applications.

In conclusion, Ethyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-acetate is a compound with promising potential in both academic research and industrial applications. Its unique structure and functional groups make it a valuable tool for exploring new chemical reactions and developing innovative solutions in drug discovery and beyond.